Cas no 135944-06-8 (Phenylalanine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-2-methyl-)

Phenylalanine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-2-methyl- structure
135944-06-8 structure
Product Name:Phenylalanine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-2-methyl-
CAS No:135944-06-8
MF:C25H23NO4
MW:401.45442700386
CID:206907
PubChem ID:2733445
Update Time:2025-09-25

Phenylalanine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Phenylalanine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-2-methyl-
    • SCHEMBL3724266
    • 135944-06-8
    • 2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-3-o-tolylpropanoic acid
    • AB06739
    • FMOC-D-2-Methylphe
    • DL-N-FMOC-2/'-METHYLPHENYLALANINE
    • 2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(2-methylphenyl)propanoic Acid
    • 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methylphenyl)propanoic acid
    • MFCD00671391
    • SY106920
    • DL-N-FMOC-2'-METHYLPHENYLALANINE
    • EN300-650394
    • AB06733
    • F2147-6572
    • Fmoc-L-2-Methylphenylalanine
    • FMOC-D-2-METHYLPHENYLALANINE
    • AKOS025243650
    • SY123028
    • PD196774
    • FMOC-L-2-Methylphe
    • FT-0654135
    • MFCD00671404
    • FT-0652677
    • Inchi: 1S/C25H23NO4/c1-16-8-2-3-9-17(16)14-23(24(27)28)26-25(29)30-15-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h2-13,22-23H,14-15H2,1H3,(H,26,29)(H,27,28)
    • InChI Key: GYFMRMRGTNDDAT-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(=O)O)CC1C=CC=CC=1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 400.15496
  • Monoisotopic Mass: 401.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 580
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -1
  • XLogP3: 5.7
  • Topological Polar Surface Area: 78.5

Experimental Properties

  • Color/Form: Not available
  • Density: 1.2206 (rough estimate)
  • Melting Point: 157-164 °C
  • Boiling Point: 523.86°C (rough estimate)
  • Flash Point: 335.4°C
  • Refractive Index: 1.6000 (estimate)
  • PSA: 78.46
  • LogP: 4.92030
  • Solubility: Not available

Phenylalanine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-2-methyl- Security Information

  • Safety Instruction: 24/25
  • Safety Term:S24/25
  • Storage Condition:0-6°C

Phenylalanine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-2-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-650394-0.05g
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methylphenyl)propanoic acid
135944-06-8
0.05g
$282.0 2023-07-10
Enamine
EN300-650394-0.1g
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methylphenyl)propanoic acid
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Enamine
EN300-650394-0.25g
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methylphenyl)propanoic acid
135944-06-8
0.25g
$601.0 2023-07-10
Enamine
EN300-650394-0.5g
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methylphenyl)propanoic acid
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0.5g
$947.0 2023-07-10
Enamine
EN300-650394-1.0g
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methylphenyl)propanoic acid
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$1214.0 2023-07-10
Enamine
EN300-650394-2.5g
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methylphenyl)propanoic acid
135944-06-8
2.5g
$2379.0 2023-07-10
Enamine
EN300-650394-5.0g
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methylphenyl)propanoic acid
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5.0g
$3520.0 2023-07-10
Enamine
EN300-650394-10.0g
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methylphenyl)propanoic acid
135944-06-8
10.0g
$5221.0 2023-07-10

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